Cas no 896729-59-2 (Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-)
896729-59-2 structure
Product Name:Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
CAS No:896729-59-2
MF:C13H9BrF3NOS
MW:364.180871725082
CID:1943584
PubChem ID:86248695
Update Time:2025-04-21
Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
- DTXSID201155488
- 2-Bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]ethanone
- 896729-59-2
-
- Inchi: 1S/C13H9BrF3NOS/c1-7-11(10(19)6-14)20-12(18-7)8-3-2-4-9(5-8)13(15,16)17/h2-5H,6H2,1H3
- InChI Key: CNPFTXCUXGENAM-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=C(C2C=CC=C(C(F)(F)F)C=2)S1)=O
Computed Properties
- Exact Mass: 362.95403Da
- Monoisotopic Mass: 362.95403Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 58.2Ų
Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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